Cas no 5420-68-8 (Phenyl 2-acetyloxy-2-methylpropanoate)

• Product Name: Phenyl 2-acetyloxy-2-methylpropanoate
• CAS No: 5420-68-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1587994
• PubChem ID: 222206
• Update Time: 2025-04-21

Phenyl 2-acetyloxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Phenyl 2-acetyloxy-2-methylpropanoate
• NSC404966
• AC1Q61JX
• SureCN8460286
• CTK4J9979
• AR-1L0395
• phenyl 2-(acetyloxy)-2-methylpropanoate
• NSC7741
• AC1L5BGN
• NSC404966; AC1Q61JX; SureCN8460286; CTK4J9979; AR-1L0395; phenyl 2-(acetyloxy)-2-methylpropanoate; NSC7741; AC1L5BGN;
• SCHEMBL8460286
• DTXSID90278493
• NSC-7741
• NSC-404966
• 5420-68-8

• Inchi： 1S/C12H14O4/c1-9(13)16-12(2,3)11(14)15-10-7-5-4-6-8-10/h4-8H,1-3H3
• InChI Key： NSWWZAPYORYSMM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC1C=CC=CC=1)(C)C

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 309.8°C at 760 mmHg
• Flash Point: 150°C
• Refractive Index: 1.5
• PSA: 52.6